Cas no 2090528-87-1 (1H-Indole-3-sulfonyl fluoride, 6-methyl-)

• Product Name: 1H-Indole-3-sulfonyl fluoride, 6-methyl-
• CAS No: 2090528-87-1
• MF: C₉H₈FNO₂S
• MW: 213.228724479675
• CID: 5254390
• Update Time: 2025-10-19

1H-Indole-3-sulfonyl fluoride, 6-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-sulfonyl fluoride, 6-methyl-

• Inchi： 1S/C9H8FNO2S/c1-6-2-3-7-8(4-6)11-5-9(7)14(10,12)13/h2-5,11H,1H3
• InChI Key： RSKYNRFODCECFF-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC(C)=C2)C(S(F)(=O)=O)=C1

Additional information on 1H-Indole-3-sulfonyl fluoride, 6-methyl-

1H-Indole-3-sulfonyl fluoride, 6-methyl- (CAS No. 2090528-87-1): A Key Intermediate in Modern Pharmaceutical Synthesis

The compound 1H-Indole-3-sulfonyl fluoride, 6-methyl- (CAS No. 2090528-87-1) represents a significant intermediate in the realm of pharmaceutical synthesis, particularly in the development of bioactive molecules targeting various therapeutic areas. This heterocyclic sulfonamide derivative has garnered attention due to its versatile reactivity and its role in constructing complex molecular architectures essential for drug discovery.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of indole-based scaffolds, owing to their prevalence in natural products and their demonstrated biological activity. The introduction of fluorine atoms into these structures often enhances metabolic stability and binding affinity, making them attractive candidates for medicinal chemistry. The 1H-Indole-3-sulfonyl fluoride, 6-methyl- compound is particularly noteworthy as it serves as a precursor for synthesizing a wide array of pharmacologically relevant derivatives.

The< strong>CAS No. 2090528-87-1 uniquely identifies this compound within the chemical registry system, ensuring precise identification and communication among researchers. The structural motif of this compound, featuring a methyl-substituted indole ring conjugated with a sulfonyl fluoride group, provides a reactive site for further functionalization. This dual functionality makes it an invaluable building block for constructing more intricate molecules.

One of the most compelling applications of 1H-Indole-3-sulfonyl fluoride, 6-methyl- lies in its utility as a key intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. By modifying the indole scaffold with sulfonyl fluoride and methyl groups, researchers can fine-tune the pharmacokinetic properties of kinase inhibitors, improving their efficacy and selectivity.

Recent studies have highlighted the importance of fluorinated indoles in developing next-generation antiviral agents. The< strong>sulfonyl fluoride group not only enhances binding interactions but also contributes to resistance profiles against viral enzymes. For instance, derivatives of 1H-Indole-3-sulfonyl fluoride, 6-methyl- have been investigated as potential inhibitors of viral proteases and polymerases. These findings underscore the compound's potential in addressing emerging infectious diseases.

The< strong>CAS No. 2090528-87-1-indexed compound also finds utility in the development of central nervous system (CNS) therapeutics. Indole derivatives are known to interact with various neurotransmitter receptors and ion channels, making them promising candidates for treating neurological disorders such as depression, anxiety, and neurodegenerative diseases. The presence of both< strong>methyl and< strong>sulfonyl fluoride substituents allows for selective modulation of receptor activity, paving the way for novel therapeutic strategies.

In addition to its role in small-molecule drug discovery, 1H-Indole-3-sulfonyl fluoride, 6-methyl- has been explored in materials science applications. Fluorinated indoles exhibit unique electronic properties that make them suitable for use in organic light-emitting diodes (OLEDs), semiconductors, and other advanced materials. The< strong>CAS No. 2090528-87-1-specific compound contributes to the development of high-performance materials with tailored optical and electronic characteristics.

The synthesis of< strong>1H-Indole-3-sulfonyl fluoride, 6-methyl- involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps include sulfonylation followed by fluorination at specific positions on the indole ring. These synthetic pathways are optimized for high yield and purity, ensuring that researchers have access to high-quality starting materials for further derivatization.

The versatility of this compound is further demonstrated by its application in fragment-based drug design (FBDD). FBDD leverages small molecule fragments to identify lead compounds through high-throughput screening assays. The< strong>sulfonyl fluoride,< strong>methyl, and indole moieties provide distinct chemical features that can be exploited to probe biological targets and identify novel binding interactions.

Ethical considerations are paramount when working with intermediates like< strong>1H-Indole-3-sulfonyl fluoride, 6-methyl-. Ensuring compliance with regulatory guidelines and maintaining rigorous safety protocols are essential to mitigate any potential risks associated with handling these chemicals. Responsible research practices not only protect researchers but also contribute to the broader acceptance of chemical synthesis as a reliable tool for drug development.

In conclusion,< strong>CAS No. 2090528-87-1-indexed1H-Indole-3-sulfonyl fluoride, 6-methyl- stands as a cornerstone intermediate in pharmaceutical synthesis. Its unique structural features enable diverse applications across multiple therapeutic areas, from oncology to CNS disorders and advanced materials science. As research continues to uncover new synthetic methodologies and biological targets,< strong>this compound will undoubtedly remain at the forefront of medicinal chemistry innovation.